3,4-dimethylpyridine adenine dinucleotide
3,4-dimethylpyridine adenine dinucleotide
Brand Name:
Vulcanchem
CAS No.:
102686-21-5
VCID:
VC0011527
InChI:
InChI=1S/C22H30N6O13P2/c1-10-3-4-27(5-11(10)2)21-17(31)15(29)12(39-21)6-37-42(33,34)41-43(35,36)38-7-13-16(30)18(32)22(40-13)28-9-26-14-19(23)24-8-25-20(14)28/h3-5,8-9,12-13,15-18,21-22,29-32H,6-7H2,1-2H3,(H3-,23,24,25,33,34,35,36)/t12-,13-,15-,16-,17-,18-,21-,22-/m1/s1
SMILES:
CC1=C(C=[N+](C=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C
Molecular Formula:
C22H30N6O13P2
Molecular Weight:
648.5 g/mol
3,4-dimethylpyridine adenine dinucleotide
CAS No.: 102686-21-5
Main Products
VCID: VC0011527
Molecular Formula: C22H30N6O13P2
Molecular Weight: 648.5 g/mol
| CAS No. | 102686-21-5 |
|---|---|
| Product Name | 3,4-dimethylpyridine adenine dinucleotide |
| Molecular Formula | C22H30N6O13P2 |
| Molecular Weight | 648.5 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3,4-dimethylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate |
| Standard InChI | InChI=1S/C22H30N6O13P2/c1-10-3-4-27(5-11(10)2)21-17(31)15(29)12(39-21)6-37-42(33,34)41-43(35,36)38-7-13-16(30)18(32)22(40-13)28-9-26-14-19(23)24-8-25-20(14)28/h3-5,8-9,12-13,15-18,21-22,29-32H,6-7H2,1-2H3,(H3-,23,24,25,33,34,35,36)/t12-,13-,15-,16-,17-,18-,21-,22-/m1/s1 |
| Standard InChIKey | NDJMRNDYWSNOQN-RBEMOOQDSA-N |
| Isomeric SMILES | CC1=C(C=[N+](C=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C |
| SMILES | CC1=C(C=[N+](C=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C |
| Canonical SMILES | CC1=C(C=[N+](C=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C |
| Synonyms | 3,4-dimethylpyridine adenine dinucleotide 3,4-DMPAD |
| PubChem Compound | 128151 |
| Last Modified | Nov 11 2021 |
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